1-(2-Bromophenyl)-3-(2-hydroxy-4-nitrophenyl)urea
1-(2-Bromophenyl)-3-(2-hydroxy-4-nitrophenyl)urea
1-(2-bromophenyl)-3-(2-hydroxy-4-nitrophenyl)urea is a nitrophenol.
Brand Name:
Vulcanchem
CAS No.:
182498-32-4
VCID:
VC0548257
InChI:
InChI=1S/C13H10BrN3O4/c14-9-3-1-2-4-10(9)15-13(19)16-11-6-5-8(17(20)21)7-12(11)18/h1-7,18H,(H2,15,16,19)
SMILES:
C1=CC=C(C(=C1)NC(=O)NC2=C(C=C(C=C2)[N+](=O)[O-])O)Br
Molecular Formula:
C13H10BrN3O4
Molecular Weight:
352.14 g/mol
1-(2-Bromophenyl)-3-(2-hydroxy-4-nitrophenyl)urea
CAS No.: 182498-32-4
Cat. No.: VC0548257
Molecular Formula: C13H10BrN3O4
Molecular Weight: 352.14 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | 1-(2-bromophenyl)-3-(2-hydroxy-4-nitrophenyl)urea is a nitrophenol. |
|---|---|
| CAS No. | 182498-32-4 |
| Molecular Formula | C13H10BrN3O4 |
| Molecular Weight | 352.14 g/mol |
| IUPAC Name | 1-(2-bromophenyl)-3-(2-hydroxy-4-nitrophenyl)urea |
| Standard InChI | InChI=1S/C13H10BrN3O4/c14-9-3-1-2-4-10(9)15-13(19)16-11-6-5-8(17(20)21)7-12(11)18/h1-7,18H,(H2,15,16,19) |
| Standard InChI Key | MQBZVUNNWUIPMK-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C(=C1)NC(=O)NC2=C(C=C(C=C2)[N+](=O)[O-])O)Br |
| Canonical SMILES | C1=CC=C(C(=C1)NC(=O)NC2=C(C=C(C=C2)[N+](=O)[O-])O)Br |
| Appearance | white solid powder |
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